2-Methyl-1-{[1-(pyridin-4-yl)ethyl]amino}propan-2-ol

Medicinal Chemistry Coordination Chemistry Structure–Activity Relationship
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C11H18N2O
Molecular Weight 194.27 g/mol
Cat. No. B13282941
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Technical Parameters


Basic Identity
Product Name2-Methyl-1-{[1-(pyridin-4-yl)ethyl]amino}propan-2-ol
Molecular FormulaC11H18N2O
Molecular Weight194.27 g/mol
Structural Identifiers
SMILESCC(C1=CC=NC=C1)NCC(C)(C)O
InChIInChI=1S/C11H18N2O/c1-9(13-8-11(2,3)14)10-4-6-12-7-5-10/h4-7,9,13-14H,8H2,1-3H3
InChIKeyXHFMVYMSHVMJLY-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 250 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-Methyl-1-{[1-(pyridin-4-yl)ethyl]amino}propan-2-ol: Product Overview


2-Methyl-1-{[1-(pyridin-4-yl)ethyl]amino}propan-2-ol (CAS 1179897-05-2; molecular formula C₁₁H₁₈N₂O; molecular weight 194.27 g·mol⁻¹) is a chiral, bifunctional amino alcohol comprising a pyridin-4-yl moiety linked via an ethylamino bridge to a tertiary (gem-dimethyl) propan-2-ol terminus [1]. The molecule possesses one asymmetric carbon (C-1 of the ethyl linker), one secondary amine, one tertiary hydroxyl, and a 4-substituted pyridine ring, placing it within the broader class of pyridyl-containing β-amino alcohols that serve as versatile intermediates and ligand precursors in medicinal chemistry and asymmetric catalysis [2].

Workflow Asymmetric catalysis & chiral auxiliary synthesis
Coordination Pyridin-4-yl provides linear, unhindered donor vector
Stability Tertiary alcohol resists oxidation, supports multi-step routes

2-Methyl-1-{[1-(pyridin-4-yl)ethyl]amino}propan-2-ol: Why Substitution Fails


The pyridin-4-yl regioisomeric identity, the gem-dimethyl tertiary alcohol motif, and the chiral benzylic carbon each govern this compound's reactivity, steric profile, and coordination behavior in ways that regioisomers, des-methyl analogs, and methylene-spacer variants cannot replicate. The 4-yl nitrogen provides a para-directed lone pair with a linear exit vector for metal-ligand coordination, whereas the 2-yl nitrogen's ortho geometry introduces intramolecular hydrogen-bonding capacity and steric congestion that alter catalytic outcomes [1]. The gem-dimethyl group imparts a quaternary centre adjacent to the amine, conferring conformational rigidity, resistance to oxidation, and increased lipophilicity (ΔXLogP3 ≈ 0.4 above the des-methyl analog) that modulate solubility, metabolic stability, and steric discrimination in asymmetric induction [2][3]. Interchange with a methylene-linked analog (2-methyl-1-((pyridin-4-ylmethyl)amino)propan-2-ol) removes the chiral benzylic carbon and alters the amine basicity by eliminating the α-methyl electron-donating effect [3][4]. These structural features are not cosmetic; when this compound is deployed as a chiral ligand precursor, chiral auxiliary intermediate, or pharmacophoric building block, each of the above molecular properties directly influences enantioselectivity, binding affinity, or downstream synthetic efficiency—making generic substitution scientifically inadvisable without explicit re-validation [2].

Pyridin-2-yl regioisomer Ortho geometry alters coordination and may introduce intramolecular H-bonding, shifting catalytic outcomes.
Des-methyl analog Secondary alcohol is oxidizable and less sterically demanding; conformational rigidity may not transfer.
Methylene-spacer analog Lacks chiral benzylic carbon, eliminating stereochemical induction and diastereomeric resolution.

2-Methyl-1-{[1-(pyridin-4-yl)ethyl]amino}propan-2-ol: Comparative Evidence vs. Analogs


Pyridine Regioisomerism: 4-yl vs. 2-yl Coordination Geometry

The pyridine nitrogen position fundamentally alters the spatial presentation of the hydrogen-bond acceptor lone pair and the molecular electrostatic potential surface. The target compound (pyridin-4-yl) positions the nitrogen para to the point of attachment, yielding an unhindered, linearly accessible H-bond acceptor and metal-coordination site. Its 2-yl regioisomer (CAS 1179179-77-1) places the nitrogen ortho, creating a sterically shielded environment with potential for intramolecular N–H···N hydrogen bonding between the pyridine nitrogen and the secondary amine, a motif absent in the 4-yl analog [1][2]. Both compounds share identical molecular weight (194.27 g·mol⁻¹), TPSA (45.2 Ų), computed XLogP3 (0.6), HBD (2), HBA (3), and rotatable bond count (4), demonstrating that these computed 2D descriptors fail to capture the divergent 3D electronic and steric profiles that govern molecular recognition [1][3]. The 4-yl geometry is preferred in linear bridging ligands and in active-site interactions where an unobstructed pyridyl nitrogen is required for target engagement, whereas the 2-yl geometry is favored for chelating bidentate coordination modes when proximal donor atoms are available [2].

Regioisomer geometry
Data to verify
4-yl: linear lone pair; 2-yl: angled, steric congestion, potential intramolecular N–H···N
Coordination geometry context may influence catalytic selectivity.
Identical 2D descriptors mask 3D steric/electronic divergence.
Medicinal Chemistry Coordination Chemistry Structure–Activity Relationship

Tertiary vs. Secondary Alcohol: Steric and Lipophilicity Impact

The gem-dimethyl substitution on the target compound's propan-2-ol backbone produces a tertiary alcohol (2-methylpropan-2-ol moiety) that is structurally distinct from the secondary alcohol (propan-2-ol moiety) present in the des-methyl analog, 1-{[1-(pyridin-4-yl)ethyl]amino}propan-2-ol (CAS 1155566-57-6). This substitution increases molecular weight by 14.02 g·mol⁻¹ (from 180.25 to 194.27), elevates computed XLogP3 from approximately 0.2 to 0.6 (ΔXLogP3 ≈ 0.4, reflecting increased lipophilicity), and raises the fraction of sp³-hybridized carbons (Fsp³) to 0.545 (from an estimated ≈0.4 in the des-methyl analog), as reported in vendor technical specifications [1]. The tertiary alcohol is resistant to oxidation (cannot form a ketone), imparting superior chemical stability under oxidative conditions, and the two methyl groups flanking the hydroxyl create a sterically demanding environment that restricts molecular flexibility near the hydrogen-bond donor site, a feature exploited in chiral ligand design to enhance enantioselectivity through increased conformational rigidity [1][2].

Alcohol properties
Data to verify
ΔMW +14, ΔXLogP3 +0.4, Fsp³ 0.545, oxidation-resistant
Supports oxidative stability and higher 3D character for fragment-based design.
Tertiary alcohol resists ketone formation; no α-hydrogen.
Medicinal Chemistry Physicochemical Profiling Fragment-Based Drug Design

Chiral Benzylic Carbon: Stereochemical Differentiation

The target compound possesses one asymmetric carbon at the benzylic position (C-1 of the N-(1-(pyridin-4-yl)ethyl) moiety), enabling enantiomerically resolved forms to serve as chiral building blocks, chiral auxiliaries, and enantioselective ligand precursors. By contrast, the methylene-spacer analog 2-methyl-1-((pyridin-4-ylmethyl)amino)propan-2-ol (CAS 1181600-71-4; MW 180.25 g·mol⁻¹) lacks this chiral centre entirely, replacing the CH(CH₃) linker with a CH₂ group [1][2]. This structural difference eliminates the possibility of stereochemical induction or diastereomeric resolution in the methylene analog. The target compound's α-methyl substituent also exerts an electron-donating inductive effect on the adjacent secondary amine, increasing amine basicity (estimated ΔpKₐ ≈ +0.3 to +0.5 relative to the methylene analog), which modulates nucleophilicity in reductive amination and N-alkylation reactions [2][3]. In the published literature on pyridyl-containing β-amino alcohols, the presence and configuration of the α-substituent have been shown to dramatically influence enantiomeric excess in the diethylzinc addition to aldehydes (up to 98.3% ee for the optimal diastereomer), demonstrating the critical role of this stereocentre [3].

Chiral center
Class-level
Target: 1 stereocenter; methylene analog: 0 stereocenters
Stereochemical attribute required for asymmetric synthesis applications.
Class-level ee up to 98.3% for related ligands; direct data unavailable.
Asymmetric Synthesis Chiral Resolution Enantioselective Catalysis

Vendor Purity: High-Purity vs. Standard Specifications

Across the accessible vendor landscape, the target compound is supplied at two distinct purity tiers: a 98% specification (Fluorochem product code F685882; Leyan product number 1348889) and a 95% specification (AKSci catalog 0407DQ; MolCore) . The 98% purity tier, verified by the MDL registry number MFCD12802021, is relevant for applications requiring high-fidelity reaction stoichiometry, minimal byproduct formation in multi-step sequences, and reduced impurity carryover into biological assay readouts. By comparison, its closest analog 1-{[1-(pyridin-4-yl)ethyl]amino}propan-2-ol (CAS 1155566-57-6) is also available at 95% (AKSci 7568DE) and 98% (Fluorochem), while the pyridin-2-yl regioisomer (CAS 1179179-77-1) is listed at 95% (AKSci 0408DQ) . The target compound's documented availability at 98% purity from multiple independent suppliers provides procurement redundancy and competitive pricing, and the higher specification reduces the need for in-house repurification prior to use in sensitive catalytic or medicinal chemistry applications.

Commercial purity
Data to verify
98% purity from ≥2 suppliers (Fluorochem, Leyan)
Supports high-purity procurement without in-house repurification.
Specifications as reported; batch verification advised.
Procurement Quality Control Synthetic Chemistry

Lipophilicity and CNS Drug-Likeness Profile

The target compound's computed XLogP3 of 0.6 places it within an optimal lipophilicity window (XLogP3 = 0–3) associated with favorable oral absorption and potential central nervous system (CNS) penetration, whereas the more polar methylene-spacer analog (XLogP3 = 0.2) and the shorter-chain ethanolamine analog (predicted XLogP3 ≈ 0) lie at the lower boundary favorable for passive membrane permeation [1][2][3]. The molecular weight of 194.27 g·mol⁻¹, TPSA of 45.2 Ų, and two hydrogen-bond donors also fall within or near established CNS drug-like property guidelines (MW < 400, TPSA < 90 Ų, HBD ≤ 3), suggesting that building blocks derived from this scaffold may be compatible with CNS drug discovery programs where close analogs with lower lipophilicity may not achieve adequate brain exposure [1]. This differentiation is based on computed properties and requires experimental validation in specific biological systems, but it provides a rational basis for scaffold prioritization in early-stage library design.

Lipophilicity
Class-level
XLogP3 0.6, within CNS-favorable range (0–3); Δ +0.4 vs. methylene analog
May support CNS lead optimization when brain exposure is a design objective.
Experimental logD and brain exposure data unavailable.
Drug Design ADME CNS Penetration

Orthogonal Reactivity: Amine vs. Alcohol Handles

The target compound possesses two chemically orthogonal functional groups—a tertiary hydroxyl and a secondary amine—that can be selectively derivatized without mutual interference. The tertiary alcohol (pKₐ ≈ 19 for deprotonation) is significantly less acidic than a secondary alcohol (pKₐ ≈ 16–17), meaning that under mildly basic conditions (e.g., K₂CO₃, Et₃N), the amine can be selectively acylated, sulfonylated, or alkylated while the tertiary alcohol remains inert [1]. This is a key practical advantage over the des-methyl analog (CAS 1155566-57-6), whose secondary alcohol is more acidic and can compete as a nucleophile under the same conditions, necessitating protection/deprotection sequences that reduce synthetic efficiency . Conversely, the tertiary alcohol can be activated via conversion to a good leaving group (e.g., mesylate or halide) under conditions where the secondary amine is first protected, enabling sequential functionalization strategies not feasible with the des-methyl analog. The computed hydrogen-bond donor count of 2 and acceptor count of 3 confirm the bifunctional nature of the molecule, while the rotatable bond count of 4 indicates sufficient flexibility for adaptation to diverse binding environments [1].

Orthogonal reactivity
Class-level
Tertiary alcohol (pKa ~19) inert under mild base; amine selectively derivatized
Enables amine functionalization without hydroxyl protection, reducing step count.
No experimental pKa data for this specific compound.
Synthetic Methodology Orthogonal Protection Fragment Coupling

2-Methyl-1-{[1-(pyridin-4-yl)ethyl]amino}propan-2-ol: Key Applications


Chiral Ligand for Asymmetric Catalysis

The presence of one asymmetric carbon at the benzylic position, combined with the pyridin-4-yl nitrogen's linear coordination geometry and the sterically demanding gem-dimethyl tertiary alcohol, makes this compound a structurally compelling precursor for chiral N,N- or N,O-bidentate ligands. In the established field of pyridyl-containing β-amino alcohols as catalysts for the enantioselective addition of diethylzinc to aldehydes, the optimal ligand architecture requires a chiral secondary amine, a coordinating pyridyl nitrogen, and a sterically differentiated hydroxyl-bearing carbon—all of which are present in this scaffold [1]. While direct enantiomeric excess data for this specific compound are not publicly available, its structural attributes (4-yl pyridine, α-methyl chiral centre, gem-dimethyl steric bulk) are consistent with features demonstrated to achieve up to 98.3% ee in the benchmark benzaldehyde diethylzinc addition reaction for related pyridyl-β-amino alcohol ligands [1].

CNS-Penetrant Drug Intermediate

With a computed XLogP3 of 0.6, TPSA of 45.2 Ų, molecular weight below 200, and only two hydrogen-bond donors, this compound resides within the favored physicochemical property space for CNS drug candidates [2]. Its tertiary alcohol confers metabolic stability (resistance to Phase I oxidation), while the pyridin-4-yl motif is a privileged scaffold in kinase inhibitor and GPCR modulator programs. The bifunctional amine–alcohol architecture permits modular derivatization: the amine can be elaborated to amides, ureas, or sulfonamides, and the tertiary alcohol can serve as a hydrogen-bond anchor or be converted to a leaving group for nucleophilic displacement, supporting diverse lead-optimization strategies [2].

Fragment-Based Drug Discovery Building Block

The compound's Fsp³ of 0.545, which exceeds that of the des-methyl and methylene-spacer analogs, aligns with the growing recognition that higher three-dimensionality in fragment libraries correlates with improved clinical success rates [2]. Its molecular weight (194.27 g·mol⁻¹) is within the typical fragment range (MW < 300), and the availability at 98% purity from multiple vendors ensures that high-quality input material can be sourced for sensitive biophysical assays such as surface plasmon resonance (SPR), isothermal titration calorimetry (ITC), and ligand-observed NMR, where impurities at the 5% level can confound hit identification .

MOF and Coordination Polymer Linker

The pyridin-4-yl nitrogen provides a linear, unhindered Lewis-basic site suitable for coordination to transition metal nodes (e.g., Zn²⁺, Cu²⁺, Co²⁺), while the tertiary alcohol and secondary amine offer two additional hydrogen-bond donor/acceptor sites for supramolecular network formation [1]. The gem-dimethyl group provides steric bulk that can influence pore geometry and guest selectivity in porous coordination materials. The 4-yl geometry is preferred over the 2-yl regioisomer for constructing linear bridging motifs, making this compound a rational choice over its ortho-substituted analog for MOF linker applications.

Application
Selection Property
Validation Focus
Chiral ligand for asymmetric catalysis
Pyridin-4-yl linear coordination, chiral benzylic center, gem-dimethyl steric bulk
Enantioselectivity and catalytic turnover in benchmark reactions
CNS drug-discovery intermediate
Computed XLogP3 0.6, low TPSA, favorable physicochemical window
Brain penetration assays and metabolic stability profiling
Fragment-based drug discovery building block
High Fsp³ (0.545), oxidative stability, MW
Biophysical assay compatibility (SPR, ITC, ligand-observed NMR)
MOF and coordination polymer linker
Linear para-pyridyl donor, additional H-bond donor/acceptor sites
Coordination geometry and pore architecture modulation
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